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Compound of Interest

Compound Name: 6-Chloro-2-methylquinolin-4-ol
CAS No.: 15644-86-7
Cat. No.: B098667
Get Quote
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A Privileged Scaffold for Antimalarial and
Antibacterial Drug Discovery
Executive Summary

6-Chloro-2-methylquinolin-4-ol (CAS 15644-86-7) represents a critical heterocyclic scaffold

in medicinal chemistry.[1][2] Belonging to the 4-quinolone class, this compound serves as the
primary precursor for 4-aminoquinoline derivatives—a chemical lineage responsible for some of
the most successful antimalarial drugs in history, including chloroquine and amodiaquine.
Beyond its historical significance, the 6-chloro-4-quinolone core exhibits intrinsic antibacterial
properties via DNA gyrase inhibition and serves as a versatile electrophilic platform for
fragment-based drug design (FBDD).

This technical guide provides a rigorous analysis of the compound's synthesis, tautomeric
behavior, and downstream reactivity, designed for researchers requiring high-purity
intermediates for SAR (Structure-Activity Relationship) studies.

Part 1: Chemical Identity & Physicochemical Profile[3][4]
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The compound exists in a tautomeric equilibrium, predominantly favoring the 4-quinolone (keto)
form in the solid state and polar solvents, though it is frequently named as the 4-hydroxy (enol)
tautomer in chemical catalogs.

Property Specification
CAS Number 15644-86-7
IUPAC Name 6-Chloro-2-methylquinolin-4-ol
6-Chloro-4-hydroxy-2-methylquinoline; 6-Chloro-
Synonyms .
2-methyl-4(1H)-quinolone
Molecular Formula C10HsCINO
Molecular Weight 193.63 g/mol
Appearance Off-white to pale yellow crystalline solid
Melting Point >280 °C (Decomposes)
- Soluble in DMSO, hot acetic acid; poorly soluble
Solubility )
in water, ether
pKa ~9.5 (OH/NH acidic), ~2.5 (Basic nitrogen)

Part 2: Synthesis Strategy (Conrad-Limpach Protocol)

The industrial and laboratory standard for synthesizing 6-chloro-2-methylquinolin-4-ol is the
Conrad-Limpach synthesis. This method is preferred over the Knorr synthesis for 4-
hydroxyquinolines because it avoids the formation of the 2-hydroxy isomer (carbostyril) by
utilizing kinetic control in the initial condensation step followed by thermodynamic cyclization.

Mechanistic Pathway

The reaction proceeds via the condensation of 4-chloroaniline with ethyl acetoacetate.
o Step 1 (Kinetic Control): Formation of the

-anilinocrotonate (enamine) at low temperature (<100°C).
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e Step 2 (Thermodynamic Control): Thermal cyclization at high temperature (>250°C) to effect
the intramolecular electrophilic aromatic substitution.
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Figure 1: The Conrad-Limpach synthetic pathway requires strict temperature control to avoid
Knorr side-products.

Optimized Experimental Protocol
Objective: Synthesis of 50g batch of 6-Chloro-2-methylquinolin-4-ol.

Reagents:

4-Chloroaniline (1.0 eq)

Ethyl acetoacetate (1.1 eq)

Glacial Acetic Acid (0.05 eq, Catalyst)

Benzene or Toluene (Solvent for Step 1)

Diphenyl ether or Dowtherm A (High-boiling solvent for Step 2)
Step 1: Enamine Formation[3][4]

e Charge a 500 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
trap fitted with a reflux condenser.
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e Add 4-chloroaniline (390 mmol), ethyl acetoacetate (430 mmol), catalytic acetic acid, and
toluene (200 mL).

» Reflux the mixture vigorously. Monitor the collection of water in the Dean-Stark trap.
e Endpoint: Reaction is complete when water evolution ceases (approx. 3-4 hours).
o Concentrate the solution under reduced pressure to yield the oily
-anilinocrotonate intermediate. Note: Do not purify; use crude for cyclization.
Step 2: Thermal Cyclization

o Heat 150 mL of diphenyl ether to 250°C in a 1L three-neck flask equipped with an overhead
stirrer and a short-path distillation head (to remove ethanol).

e Add the crude enamine intermediate dropwise to the hot solvent over 30 minutes. Critical:
Rapid addition cools the solvent, potentially stalling cyclization. Maintain T > 240°C.

» Ethanol will distill off immediately. Continue heating for 45 minutes after addition is complete.
o Cool the mixture to room temperature. The product will precipitate as an off-white solid.

o Dilute with 200 mL of hexane or petroleum ether to fully precipitate the product and wash
away the diphenyl ether.

« Filter the solid, wash with acetone, and dry.
Validation:
e 1H NMR (DMSO-d6):

2.40 (s, 3H, CH3), 6.00 (s, 1H, H-3), 7.5-8.0 (m, 3H, Ar-H), 11.8 (br s, 1H, NH/OH).

Part 3: Tautomerism and Reactivity Profile

Understanding the tautomeric nature of CAS 15644-86-7 is vital for predicting its reactivity.
While it can be drawn as a phenol (enol), it reacts predominantly as a quinolone (keto) or via
the enol form depending on the electrophile.
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Tautomeric Equilibrium

In solution, the equilibrium is solvent-dependent. In polar aprotic solvents (DMSO, DMF), the 4-
quinolone (B) form is favored due to hydrogen bonding and aromatic stability of the pyridone

4-Hydroxy Form (Enol) 4-Quinolone Form (Keto)
(Aromatic Pyridine Ring) (Amide-like character)

Click to download full resolution via product page

ring.

Polar Solvents
Solid State

Figure 2: The keto-enol tautomerism dictates the nucleophilic vs. electrophilic character of the
C4 position.

Functionalization Workflow

The most common application of this scaffold is the conversion of the C4-hydroxyl group into a
leaving group (chloride), enabling Nucleophilic Aromatic Substitution (SNAr).

e Chlorination (Activation):
o Reagent: Phosphorus Oxychloride (POCIs).
o Product: 4,6-Dichloro-2-methylquinoline.

o Mechanism: The enol tautomer reacts with POCIs to form a dichlorophosphate
intermediate, which is displaced by chloride.

o Note: This restores full aromaticity to the pyridine ring, making the C4-ClI highly reactive
toward nucleophiles.

e SNAr (Derivatization):
o Nucleophiles: Primary/Secondary amines (e.g., 4-amino-1-diethylaminopentane).

o Application: Synthesis of Chloroquine analogs.
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Figure 3: The standard workflow for converting the 4-hydroxy scaffold into bioactive
aminoquinolines.

Part 4: Pharmaceutical Applications[6][8][9]
1. Antimalarial Chemotherapy

The 6-chloro-substituted quinoline ring is the pharmacophore responsible for inhibiting heme
polymerase in the malaria parasite Plasmodium falciparum.

e Mechanism: The planar quinoline ring intercalates into DNA or binds to free heme
(ferriprotoporphyrin IX), preventing its detoxification into hemozoin. The accumulation of toxic
heme kills the parasite.

» Relevance: While resistance to chloroquine is widespread, the 2-methyl analog (derived from
this CAS) alters the steric profile, potentially overcoming specific resistance mechanisms in
mutant PfCRT transporters.

2. Antibacterial Agents

Quinolones are precursors to fluoroquinolones (e.g., Ciprofloxacin). While CAS 15644-86-7
lacks the N1-alkyl and C3-carboxyl groups required for potent DNA gyrase inhibition, it serves
as a fragment for:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b098667/docs?utm_src=pdf-body-img#technical-whitepaper-6-chloro-2-methylquinolin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Quorum Sensing Inhibitors: Targeting Pseudomonas aeruginosa signaling.

 Biofilm Disruptors: The hydrophobic 2-methyl group enhances membrane permeability.

Part 5: Safety and Handling (SDS Summary)

Hazard Classification:

o Skin Irritation (Category 2): Causes skin irritation.

o Eye Irritation (Category 2A): Causes serious eye irritation.

o STOT-SE (Category 3): May cause respiratory irritation.[5]

Handling Protocols:

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
 Inhalation: Handle the dry powder in a fume hood to avoid dust inhalation.

o Storage: Store at room temperature in a tightly sealed container, away from strong oxidizing
agents.
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quinoline core).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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